1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol

• IUPAC Name: 3-(4-ethoxyphenyl)-1H-benzimidazole-2-thione
• InChI: InChI=1S/C15H14N2OS/c1-2-18-12-9-7-11(8-10-12)17-14-6-4-3-5-13(14)16-15(17)19/h3-10H,2H2,1H3,(H,16,19)
• InChI Key: SKBYXQAHBDYBBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=CC=CC=C3NC2=S
• Molecular Formula: C15H14N2OS
• Molecular Weight: 270.4 g/mol

Description

1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol, also known as EBT, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. EBT is a fluorescent compound that exhibits a strong emission peak at 530 nm when excited at 390 nm. This property makes EBT an ideal candidate for use in a variety of applications such as imaging, sensing, and detection.

Mechanism of Action

1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is a thiol-reactive compound that reacts with sulfhydryl groups in proteins and other biomolecules. The reaction between 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol and thiol groups results in the formation of a covalent bond, which leads to the labeling of the biomolecule. The fluorescence of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is due to the formation of a conjugated system between the benzodiazole and thiol groups.
Biochemical and Physiological Effects:
1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol has been shown to have minimal toxicity and does not affect the viability of cells. It has been used to label proteins and enzymes in living cells without affecting their activity. 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol has also been used to study the redox state of cells by monitoring the fluorescence intensity changes upon reaction with glutathione.

Advantages and Limitations for Lab Experiments

The main advantage of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is its strong fluorescence emission, which makes it an ideal candidate for use in imaging and sensing applications. 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is also relatively easy to synthesize and has minimal toxicity. One limitation of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is its reactivity towards thiol groups, which can lead to non-specific labeling. This limitation can be overcome by using 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol in combination with other labeling techniques.

Future Directions

There are several future directions for the use of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol in scientific research. One potential application is in the development of biosensors for the detection of specific biomolecules. 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol can be used as a fluorescent probe for the detection of reactive oxygen species in living cells. Another future direction is the use of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol in combination with other fluorescent probes for multiplex imaging and sensing applications. 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol can also be used in the development of targeted drug delivery systems by conjugating it to specific ligands or antibodies.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol involves the reaction of 4-ethoxyaniline with 2-nitrobenzaldehyde to form 1-(4-ethoxyphenyl)-2-nitroethene. This intermediate is then reduced to the corresponding amine using hydrogen gas and palladium on carbon catalyst. The final step involves the reaction of the amine with 2-chloro-1,3-benzothiazole to form 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol.

Scientific Research Applications

1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol has been extensively used in scientific research due to its fluorescent properties. One of the most common applications of 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol is in the field of bioimaging. 1-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-thiol has been used to label cells and tissues for imaging purposes. It has also been used to detect and monitor the activity of enzymes and proteins in living cells.